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Population / Study
Group

Time
Period

Geometric Mean (ng/mL) Key Characteristics / Notes

General U.S.
Population (NHANES)

2005-
2006

0.3 ng/mL (25th, 75th
percentile: 0.2, 0.5) [1]

Median and percentile values
provided.

General U.S.
Population (NHANES)

2017-
2018

0.2 ng/mL (25th, 75th
percentile: 0.1, 0.3) [1]

Shows a decline from 2005-2006
levels.

U.S. Adult Workers
(NHANES)

2005-
2014

Varies by industry [2] See the dedicated Occupational
Exposure table below.

Volunteer Firefighters
(NJ Study)

2019 Elevated compared to
NHANES [3]

Specific levels not stated in the
provided excerpt.

Affected Communities
(Multi-site)

2019-
2023

Not elevated in
adults/children vs NHANES

[4]

PFHxS and PFOA were
elevated, but PFDA was not.

Occupational and Special Exposure Groups

Certain occupations and communities with contaminated drinking water can have different exposure profiles.

The table below highlights findings for specific groups.
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Group / Industry
PFDA
Level
(ng/mL)

Comparison & Context

Construction (Industry) 0.33 Among the highest levels across studied
industries [2].

Utilities (Industry) Data not
specified

Listed among industries with high PFAS levels
[2].

Life/Physical/Social Science
(Occupation)

0.33 Among the highest levels across studied
occupations [2].

Installation/Maintenance/Repair
(Occupation)

Data not
specified

Listed among occupations with high PFAS levels
[2].

Volunteer Firefighters Elevated Study found a different serum PFAS profile, with
PFDA, PFNA, and PFDoA elevated compared to

NHANES. PFDA levels were positively associated
with years of firefighting [3].

Communities with Contaminated
Water

Not
elevated

A large multi-site study found PFHxS and PFOA
were elevated in adults, but PFDA was not

significantly elevated compared to NHANES [4].

NHANES Laboratory Methodology

The National Health and Nutrition Examination Survey (NHANES) provides nationally representative data.

The following is the standard protocol used for measuring PFAS in serum, ensuring high-quality, comparable

data [5].
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NHANES PFAS Serum Analysis Workflow

Participant Selection

Specimen Collection

Sample Preparation

  Store at -30°C

Online SPE-HPLC-TIS-MS/MS

  Dilute with formic acid

Data Processing

  Low ng/mL LOD

Quality Weighted Estimates

Click to download full resolution via product page

Key Experimental Protocol Details:

Eligible Sample: A random one-third subsample of participants aged 12 years and older from the
nationally representative NHANES survey [5].

Laboratory Methodology: Quantitative analysis using online solid phase extraction coupled to
high performance liquid chromatography-turboionspray ionization-tandem mass spectrometry
(online SPE-HPLC-TIS-MS/MS) [5] [6].
Quality Assurance & Control (QA/QC): Rigorous protocols meet Clinical Laboratory Improvement

Amendments (CLIA) mandates. Procedures include [5]:
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Use of structured competency assessments.

Analysis of blind split samples and duplicate testing.
Adherence to Westgard rules for quality control.

Data Processing & Reporting:
The limit of detection (LOD) for PFDA and other PFAS is 0.10 ng/mL [5].

Results below the LOD are handled with an imputed fill value (LOD/√2) to allow for statistical
analysis [5] [6].

Special subsample weights are applied to generate estimates representative of the U.S.
population [5].

Trends and Demographics

Overall Trend: Serum levels of PFDA in the general U.S. population have declined over time.
Geometric mean concentrations fell by approximately 50% from 2000–2001 to 2015, consistent with

the phase-out of certain long-chain PFAS [1] [7].
Demographic Variability: A 2023 study analyzing NHANES data from 1999–2018 concluded that

demographic factors like race/ethnicity, age, and sex influence serum PFAS levels. Adults, males, and
non-Hispanic White populations were identified as having higher exposure risks for the PFAS studied,

including PFDA [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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